
Tetrasodium Pyrophosphate (TSPP): A
Comprehensive Technical Guide for Laboratory

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium pyrophosphate

Cat. No.: B156409 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Tetrasodium Pyrophosphate (TSPP), also known as sodium pyrophosphate, is an inorganic

compound with the chemical formula Na₄P₂O₇.[1][2] It is a white, water-soluble solid composed

of sodium ions (Na⁺) and the pyrophosphate anion (P₂O₇⁴⁻).[1][2][3] In the laboratory,

particularly in biochemical and pharmaceutical research, TSPP is a versatile reagent valued for

its buffering, chelating, and dispersing properties.[3][4][5][6] This guide provides a detailed

overview of its chemical properties, experimental protocols, and core applications relevant to a

laboratory setting.

Core Chemical and Physical Properties
TSPP is an odorless, white crystalline powder or granule.[1][4][7] The anhydrous form is

hygroscopic and can absorb moisture from the air.[8] It is also available as a decahydrate

(Na₄P₂O₇ · 10H₂O), which appears as colorless, transparent crystals that effloresce in dry air.

[7][9][10] Its aqueous solutions are alkaline.[8]

Quantitative Data Summary
The fundamental physical and chemical properties of anhydrous Tetrasodium Pyrophosphate
are summarized below for quick reference.
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Property Value Source(s)

IUPAC Name
Tetrasodium

(phosphonatooxy)phosphonate
[11]

Synonyms
Sodium pyrophosphate, TSPP,

Tetrasodium diphosphate
[1][12]

CAS Number 7722-88-5 [12][13][14]

EC Number 231-767-1 [1][12][14]

Molecular Formula Na₄P₂O₇ [1][15]

Molecular Weight 265.90 g/mol [7][15]

Appearance
White crystalline powder or

granules
[1][7]

Melting Point 880 - 995 °C (1616 - 1823 °F) [7][11][14][15]

Density 2.534 g/cm³ [8][12]

Solubility in Water

3.16 g/100 mL (cold water)[3]

[7] 6.23 - 7 g/100 mL at 20-25

°C[7][8][16] 40.26 g/100 mL

(boiling water)[3][7]

Solubility in other solvents
Insoluble in alcohol[8][16][17]

and ammonia[18]

pH
9.9 - 10.8 (1% aqueous

solution)
[3][7][9]

Stability

Aqueous solution is stable

below 70 °C; hydrolyzes to

disodium hydrogen phosphate

upon boiling.[8]

Key Functions and Applications in Research
The utility of TSPP in a laboratory setting stems from three primary chemical properties: its

ability to act as a chelating agent, a buffering agent, and a dispersing agent.
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Chelating Agent (Sequestrant)
TSPP is a powerful chelating agent, particularly for divalent and trivalent metal cations.[1][19]

The pyrophosphate anion can bind to metal ions such as calcium (Ca²⁺), magnesium (Mg²⁺),

and iron (Fe³⁺), forming stable, soluble complexes.[1][8] This sequestration prevents the metal

ions from participating in unwanted chemical reactions.

Laboratory Applications:

Enzyme Assays: It is used to remove inhibitory metal ions from reaction buffers or to

terminate reactions that are dependent on metal cofactors.

Water Softening: In the preparation of laboratory solutions, TSPP can be used to soften hard

water by sequestering calcium and magnesium ions, preventing the precipitation of mineral

salts.[1]

Antimicrobial Studies: It is used as a chelating agent in some antimicrobial research.[1][5]

Drug Development: In a clinical trial context, a 1% TSPP solution was used as an intranasal

spray to chelate excess calcium in nasal secretions, which was associated with improved

olfactory function post-COVID-19.[20]
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Chelation by Tetrasodium Pyrophosphate Resulting Laboratory Applications

Na₄P₂O₇ Tetrasodium Pyrophosphate [M(P₂O₇)]²⁻ Soluble Metal-Pyrophosphate Complex chelates 

Ca²⁺ Mg²⁺ Fe³⁺ Metal Cations

 binds to 

Inhibition of Metal-Dependent Enzymes

Prevention of Salt Precipitation

Stabilization of Formulations
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Start: Weigh TSPP Sample

Dissolve in 100 mL Deionized Water

Adjust pH to 3.8 with HCl

Add 50 mL Zinc Sulfate Solution
(Wait 2 minutes)

Titrate with 0.1 M NaOH
until pH is 3.8

Liberates H₂SO₄

Record Volume of NaOH

Calculate Purity
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Core Chemical Nature

Primary Laboratory Functions

Resulting Applications

Pyrophosphate Anion (P₂O₇)⁴⁻
+ 4 Sodium Cations (Na⁺)

Chelation
(Metal Sequestration)

Buffering
(pH Stabilization)

Dispersion
(Particle Separation)

Enzyme Assays Drug FormulationBiochemical Buffers Sample Homogenization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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